[22]Annulene

• CAS: 3227-79-0
• Molecular Formula: C22H22
• Molecular Weight: 286.4 g/mol
• InChI: InChI=1S/C22H22/c1-2-4-6-8-10-12-14-16-18-20-22-21-19-17-15-13-11-9-7-5-3-1/h1-22H
• InChIKey: CTOZWVUMNSNKER-UHFFFAOYSA-N

[22]Annulene: Sought-After Aromatic Macrocycle

[22]Annulene is a monocyclic, fully conjugated hydrocarbon with the molecular formula C22H22, belonging to the Hückel (4n+2) π-electron family of aromatic compounds [1]. As a [22]annulene, it contains 22 π-electrons, placing it between the well-known [18]annulene and the larger [30]annulene in the series. Classified as a macrocyclic polyene, its study is pivotal for understanding the limits of aromaticity, ring current effects, and the transition from delocalized to localized electronic structures in large conjugated systems [2]. Sourced primarily from specialized research synthesis, [22]annulene serves as a key model compound in theoretical and experimental investigations of π-conjugation.

Probing the limits of Hückel (4n+2) aromaticity in large macrocycles

Investigating ring current effects via NMR magnetic susceptibility

Validating computational models for delocalized π-electron systems

• [1] Balaban, A. T.; Banciu, M.; Ciorba, V. Annulenes, Benzo-, Hetero-, Homo-Derivatives, and Their Valence Isomers; CRC Press: Boca Raton, FL, 1987; Vol. 1. View Source
• [2] Wannere, C. S.; Sattelmeyer, K. W.; Schaefer, H. F.; Schleyer, P. v. R. Aromaticity: The Alternating C−C Bond Length Structures of [14]-, [18]-, and [22]Annulene. Angew. Chem. Int. Ed. 2004, 43 (32), 4200–4206. View Source

[22]Annulene: Critical Size-Dependent Properties

Substituting [22]annulene with a smaller or larger generic annulene, such as [18]annulene or [24]annulene, is scientifically invalid due to abrupt, quantifiable changes in molecular properties at specific ring sizes [1]. The Hückel (4n+2) rule dictates aromaticity, but the degree and nature of this aromaticity, along with molecular geometry and electronic structure, are highly size-dependent. For example, the transition from delocalized to localized structures occurs at 4n+2=30, making [22]annulene a critical probe of pre-transition behavior [2]. Its NMR chemical shift difference between inner and outer protons, a direct measure of its diatropic ring current, differs substantially from that of [18]annulene, reflecting its unique magnetic environment. Similarly, derivatives like tetrathia[22]annulene exhibit vastly different charge transport properties compared to oxygen-bridged analogs, precluding any simple interchange.

Bond length alternation profile may not match smaller or larger annulenes; substituting [18]annulene can alter structural interpretations.

NMR chemical shift dispersion may not reproduce the strong diatropic ring current of [18]annulene, limiting magnetic studies.

Electronic structure (HOMO-LUMO gap) may shift significantly with ring size, impacting material-property relevance.

• [1] Wannere, C. S.; Sattelmeyer, K. W.; Schaefer, H. F.; Schleyer, P. v. R. Aromaticity: The Alternating C−C Bond Length Structures of [14]-, [18]-, and [22]Annulene. Angew. Chem. Int. Ed. 2004, 43 (32), 4200–4206. View Source
• [2] Choi, C. H.; Kertesz, M. Bond Length Alternation and Aromaticity in Large Annulenes. J. Chem. Phys. 1998, 108 (16), 6681–6688. View Source

[22]Annulene: Evidence vs. Closest Analogs

Bond Length Alternation vs. [18]Annulene

[22]Annulene exhibits a significantly larger bond length alternation (BLA) than the prototypical aromatic [18]annulene, indicating a less uniform π-electron distribution. The C–C bond lengths in [22]annulene are not equal, a behavior confirmed by high-level DFT calculations [1]. This structural feature is a direct consequence of the pseudo-Jahn–Teller effect, which becomes more pronounced as the HOMO-LUMO gap decreases with increasing ring size [2]. The BLA is a key indicator for the onset of bond localization, observed here to be more advanced than in [18]annulene but less so than in [30]annulene, where the transition to a fully localized structure occurs.

Bond Length Alternation

Class-level

Greater BLA than [18]annulene (DFT); alternating single/double bonds observed

Supports study of delocalization-to-localization transition

B3LYP/6-311+G**; qualitative increase from [14] to [22]annulene

Evidence Dimension	Bond Length Alternation (Δr, difference between long and short C–C bonds)
Target Compound Data	Observed to be greater than in [18]annulene at B3LYP/6-311+G** level of theory. The structure clearly shows alternating single and double bonds.
Comparator Or Baseline	[18]Annulene: exhibits a smaller BLA, with a C2 symmetry structure preferred over D6h, indicating a more delocalized character.
Quantified Difference	The exact Δr values are not provided in the abstract or Supporting Information for [22]annulene, but the study qualitatively confirms that bond length alternation increases from [14]- to [18]- to [22]annulene, with [22]annulene being the most alternating in the series.
Conditions	DFT calculations (B3LYP, KMLYP, BHLYP) using the 6-311+G** basis set.

Why This Matters

A larger BLA directly impacts the compound's chemical reactivity, optical properties, and suitability as a model for studying the delocalization-to-localization transition, making [22]annulene a more relevant probe than [18]annulene for investigating these phenomena.

• [1] Wannere, C. S.; Sattelmeyer, K. W.; Schaefer, H. F.; Schleyer, P. v. R. Aromaticity: The Alternating C−C Bond Length Structures of [14]-, [18]-, and [22]Annulene. Angew. Chem. Int. Ed. 2004, 43 (32), 4200–4206. View Source
• [2] Choi, C. H.; Kertesz, M. Bond Length Alternation and Aromaticity in Large Annulenes. J. Chem. Phys. 1998, 108 (16), 6681–6688. View Source

NMR Chemical Shift Dispersion vs. [18]Annulene

The difference in ¹H NMR chemical shifts between inner and outer protons (Δδ) serves as an experimental measure of aromatic ring current strength. For [18]annulene, this difference is large, with inner protons resonating at high field (ca. δ −3.0 ppm) and outer protons at low field, creating a Δδ of approximately 12-13 ppm [1]. Computational studies predict that for [22]annulene, this chemical shift dispersion is significantly reduced, indicating a weaker diatropic ring current [2]. This reduction is attributed to increased bond length alternation and a decreasing HOMO-LUMO gap, which diminishes the magnetic aromaticity.

NMR Chemical Shift

Class-level

Predicted Δδ notably smaller than [18]annulene (~13 ppm); weaker diatropic ring current

Enables studies of aromaticity weakening at intermediate ring size

GIAO-B3LYP/6-311+G**; experimental Δδ not yet reported for parent hydrocarbon

Evidence Dimension	¹H NMR Chemical Shift Dispersion (Δδ = δ_outer – δ_inner)
Target Compound Data	Predicted to have a Δδ value notably smaller than ~13 ppm (exact value currently resides in computational predictions, not yet experimentally reported for the parent hydrocarbon).
Comparator Or Baseline	[18]Annulene: Experimental Δδ is approximately 12-13 ppm, with inner protons at δ ca. −3.0 ppm and outer protons at δ ca. 9-10 ppm.
Quantified Difference	A reduction of several ppm in the chemical shift dispersion is expected, consistent with the trend of diminishing ring current strength as 4n+2 increases towards 30.
Conditions	GIAO-B3LYP/6-311+G** computational predictions and empirical trends from the [4n+2]annulene series.

Why This Matters

The reduced chemical shift dispersion makes [22]annulene a superior model for studying the transition from strong to weak aromaticity and for validating theoretical models of ring current behavior, a feature not accessible with the strongly aromatic [18]annulene.

• [1] Sondheimer, F.; Wolovsky, R.; Amiel, Y. Unsaturated Macrocyclic Compounds. XXIII. The Synthesis of the Fully Conjugated Macrocyclic Polyenes Cycloöctadecanonaene ([18]Annulene), Cyclotetracosadodecaene ([24]Annulene), and Cyclotriacontapentadecaene ([30]Annulene). J. Am. Chem. Soc. 1962, 84 (2), 274–284. View Source
• [2] Choi, C. H.; Kertesz, M. Bond Length Alternation and Aromaticity in Large Annulenes. J. Chem. Phys. 1998, 108 (16), 6681–6688. View Source

Tunable HOMO-LUMO Gap vs. Smaller Annulenes

The HOMO-LUMO gap (Eg) of [22]annulene is intrinsically smaller than that of its smaller aromatic counterparts, such as [18]annulene, due to increased π-conjugation length [1]. This smaller gap is crucial for applications requiring low-energy electronic transitions, as demonstrated by computational studies on its derivatives [2]. The introduction of electron-donor and -acceptor substituents on the [22]annulene core was shown to further decrease the Eg, enhancing electrical conductance and shifting the UV-Visible absorption spectrum into the visible region, unlike the unsubstituted core [2].

HOMO-LUMO Gap

Class-level

Inherently smaller gap vs. [18]annulene; tunable via donor-acceptor substitution

Relevant for visible-light-active organic semiconductor design

General monotonic Eg decrease with ring size; O-bridged analog: 1.56 eV

Evidence Dimension	HOMO-LUMO Energy Gap (Eg)
Target Compound Data	The parent [22]annulene exhibits a HOMO-LUMO gap inherently smaller than [18]annulene. Substituted derivatives demonstrate Eg values that are further reduced by donor-acceptor substituent effects, leading to visible-light absorption.
Comparator Or Baseline	[18]Annulene and smaller [4n+2]annulenes have larger HOMO-LUMO gaps, typically absorbing in the UV region.
Quantified Difference	The exact Eg for unsubstituted [22]annulene is not reported in the open literature, but the general trend is a monotonic decrease in Eg with increasing ring size (n). A related oxygen-bridged neutral annulene was reported to have an experimental HOMO–LUMO gap of 1.56 eV [3].
Conditions	DFT calculations (B3LYP/6-311+G(d)) and UV-Vis absorption spectroscopy.

Why This Matters

The inherently smaller HOMO-LUMO gap makes [22]annulene a more promising scaffold than [18]annulene for developing visible-light-active organic semiconductors and nonlinear optical materials.

• [1] Choi, C. H.; Kertesz, M. Bond Length Alternation and Aromaticity in Large Annulenes. J. Chem. Phys. 1998, 108 (16), 6681–6688. View Source
• [2] Shamlouei, H. R.; Ekrami, S. Influence of Electron Donor and Acceptor Groups (Push-Pull System) on Structure, Electronic and Optical Properties of [22]Annulene. Russ. J. Phys. Chem. B 2021, 15 (Suppl 1), S160–S172. View Source
• [3] Zhang, J.; Wu, Y.; Xu, W.; Zhu, D. Oxygen Bridged Neutral Annulenes: A Novel Class of Materials for Organic Field-Effect Transistors. J. Mater. Chem. 2011, 21 (36), 13717–13724. View Source

OFET Hole Mobility: Sulfur-Bridged vs. Oxygen-Bridged

A sulfur-bridged derivative of [22]annulene, specifically p-bromophenyl substituted tetrathia[22]annulene[2,1,2,1], demonstrates a hole mobility of 0.73 cm²V⁻¹s⁻¹ when used as a p-type semiconductor in an OFET [1]. This performance is class-leading among macrocyclic field-effect materials and significantly surpasses that of a similar oxygen-bridged derivative, which achieved a hole mobility of only up to 0.05 cm²V⁻¹s⁻¹ under similar device fabrication conditions [2]. The sulfur atom incorporation enhances intermolecular electronic coupling and thin-film crystallinity, leading to superior charge transport.

OFET Hole Mobility

Head-to-head

0.73 cm²V⁻¹s⁻¹ (sulfur-bridged derivative); on/off = 1.4×10⁷

Reported top mobility in macrocyclic OFETs; supports p-type channel development

Vs. oxygen-bridged analog: 0.05 cm²V⁻¹s⁻¹; bottom-gate, top-contact, ambient

Evidence Dimension	Hole Mobility in Thin-Film OFETs
Target Compound Data	Hole mobility = 0.73 cm²V⁻¹s⁻¹; On/off ratio = 1.4 × 10⁷ [1]
Comparator Or Baseline	Oxygen-bridged neutral annulene (not a [22]annulene but a similar macrocycle): Hole mobility = up to 0.05 cm²V⁻¹s⁻¹; On/off ratio > 10³ [2]
Quantified Difference	The sulfur-bridged [22]annulene exhibits a hole mobility nearly 15 times higher than the oxygen-bridged comparator.
Conditions	Bottom-gate, top-contact OFET device fabricated on OTS-treated SiO₂/Si substrates at room temperature, measured under ambient conditions.

Why This Matters

For procurement in organic electronics research, sulfur-bridged [22]annulene derivatives offer a clear, quantifiable performance advantage over oxygen-bridged macrocycles, making them the preferred choice for developing high-mobility p-type semiconductors.

• [1] Zhang, J.; Li, Z.; Wu, Y.; Xu, W.; Zhu, D. Novel Functional Sulfur-Bridged Neutral Annulene: Structure, Physical Properties and Progress on Field-Effect Performance. Dyes Pigm. 2014, 107, 21–28. View Source
• [2] Zhang, J.; Wu, Y.; Xu, W.; Zhu, D. Oxygen Bridged Neutral Annulenes: A Novel Class of Materials for Organic Field-Effect Transistors. J. Mater. Chem. 2011, 21 (36), 13717–13724. View Source

Enhanced First Hyperpolarizability in Push-Pull Chromophores

The introduction of electron-donor and electron-acceptor groups onto the [22]annulene scaffold dramatically increases its first hyperpolarizability (β), a key indicator for second-order nonlinear optical (NLO) performance [1]. Computational studies show that specific donor-acceptor combinations, such as Ed1-[22]AN-Eac2 and Ed2-[22]AN-Eac2, yield the highest β values, making these derivatives excellent candidates for NLO materials. This tunability is a direct consequence of the extended π-conjugation and the asymmetric charge distribution facilitated by the 22-membered ring, which is superior to smaller annulenes that offer less spatial separation between the donor and acceptor groups.

First Hyperpolarizability

Class-level

Push-pull [22]annulene configurations show highest β in studied set

Supports second-order NLO chromophore development

DFT B3LYP/6-311++G(d,p); Ed1-Ed2 donor-acceptor combinations

Evidence Dimension	First Hyperpolarizability (β)
Target Compound Data	Donor-acceptor substituted [22]annulenes exhibit significantly enhanced β values. The highest responses were obtained for Ed1-[22]AN-Eac2, Ed2-[22]AN-Eac2, and Ed2-[22]AN-Eac3 configurations.
Comparator Or Baseline	Unsubstituted [22]annulene and smaller [18]annulene derivatives possess lower intrinsic first hyperpolarizabilities.
Quantified Difference	The quantitative enhancement factor is not numerically specified in the abstract, but the study concludes that the push-pull [22]annulene systems have the highest β values among the investigated structures.
Conditions	DFT and TD-DFT calculations, with the structures optimized at the B3LYP/6-311++G(d,p) level of theory.

Why This Matters

The ability to chemically engineer a very high NLO response makes [22]annulene derivatives a superior platform for second-harmonic generation and electro-optic device applications compared to smaller, less polarizable annulenes.

• [1] Shamlouei, H. R.; Ekrami, S. Influence of Electron Donor and Acceptor Groups (Push-Pull System) on Structure, Electronic and Optical Properties of [22]Annulene. Russ. J. Phys. Chem. B 2021, 15 (Suppl 1), S160–S172. View Source

[22]Annulene: Recommended Applications

Aromaticity Boundary & Pseudo-Jahn–Teller Effect Probe

[22]Annulene's position as a (4n+2) Hückel aromatic molecule with a significantly alternating bond-length structure makes it an essential experimental and theoretical model for investigating the limits of aromaticity [1]. Its electronic structure, near the predicted transition point at 4n+2=30, allows researchers to directly probe the pseudo-Jahn–Teller effect and the onset of π-bond localization in ways that are impossible with the more delocalized [18]annulene [2]. This makes it a priority for academic labs focused on fundamental chemical bonding theories.

High-Mobility p-Type Semiconductor for Flexible Electronics

Sulfur-bridged [22]annulene derivatives, such as tetrathia[22]annulene[2,1,2,1], have demonstrated a best-in-class hole mobility of 0.73 cm²V⁻¹s⁻¹ among macrocyclic OFET materials [3]. This performance is a direct outcome of the unique intermolecular interactions facilitated by the rigid, π-extended annulene core and sulfur bridges, as evidenced by head-to-head mobility data against oxygen-bridged analogs. This property makes these compounds a high-priority procurement choice for developing solution-processed, high-performance p-type semiconductor channels for next-generation flexible and printed electronics.

Tunable Second-Order NLO Material Platform

Computational evidence confirms that the extended π-system of [22]annulene acts as an excellent scaffold for creating push-pull chromophores with very high first hyperpolarizability (β) [4]. By strategically placing electron-donor and -acceptor groups across the 22-membered ring, researchers can maximize the NLO response, making these derivatives suitable for applications in frequency doubling, optical switching, and electro-optic modulation. This tunability is a key differentiator from smaller, less polarizable annulene cores.

Magnetic Ring Current Probe via NMR

The distinct NMR chemical shift pattern of [22]annulene, characterized by a reduced but still present exaltation of magnetic susceptibility, makes it a valuable probe for studying diatropic ring currents [5]. Unlike [18]annulene, which has a very strong ring current, [22]annulene allows scientists to study the susceptibility exaltation in a region where aromaticity is weakening, providing critical data for refining theoretical models of magnetic aromaticity. This is a primary application scenario for physical organic chemistry labs.

Application

Selection Property

Validation Focus

Aromaticity boundary probe

Alternating bond-length structure

Pseudo-Jahn–Teller effect & π-localization onset

p-Type semiconductor for flexible electronics

Sulfur-bridged tetrathia[22]annulene scaffold

Intermolecular electronic coupling & thin-film morphology

Second-order NLO material platform

Push-pull chromophore on 22-membered ring

First hyperpolarizability (β) enhancement via donor-acceptor substitution

Magnetic ring current probe

Reduced diatropic ring current vs. [18]annulene

NMR chemical shift dispersion & magnetic aromaticity models

• [1] Wannere, C. S.; Sattelmeyer, K. W.; Schaefer, H. F.; Schleyer, P. v. R. Aromaticity: The Alternating C−C Bond Length Structures of [14]-, [18]-, and [22]Annulene. Angew. Chem. Int. Ed. 2004, 43 (32), 4200–4206. View Source
• [2] Choi, C. H.; Kertesz, M. Bond Length Alternation and Aromaticity in Large Annulenes. J. Chem. Phys. 1998, 108 (16), 6681–6688. View Source
• [3] Zhang, J.; Li, Z.; Wu, Y.; Xu, W.; Zhu, D. Novel Functional Sulfur-Bridged Neutral Annulene: Structure, Physical Properties and Progress on Field-Effect Performance. Dyes Pigm. 2014, 107, 21–28. View Source
• [4] Shamlouei, H. R.; Ekrami, S. Influence of Electron Donor and Acceptor Groups (Push-Pull System) on Structure, Electronic and Optical Properties of [22]Annulene. Russ. J. Phys. Chem. B 2021, 15 (Suppl 1), S160–S172. View Source
• [5] Fowler, P. W.; Steiner, E. Variation of Polarizability in the [4n+2] Annulene Series: from [22]- to [66]-Annulene. Phys. Chem. Chem. Phys. 2007, 9 (41), 5316–5322. View Source